Cas no 1805884-18-7 (6-Bromomethyl-5-methylthio-1H-benzimidazole)
6-Bromomethyl-5-methylthio-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromomethyl-5-methylthio-1H-benzimidazole
-
- Inchi: 1S/C9H9BrN2S/c1-13-9-3-8-7(11-5-12-8)2-6(9)4-10/h2-3,5H,4H2,1H3,(H,11,12)
- InChI Key: FYBPMUVPXNVEOX-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC2=C(C=1)NC=N2)SC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 179
- XLogP3: 2.6
- Topological Polar Surface Area: 54
6-Bromomethyl-5-methylthio-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061002339-250mg |
6-Bromomethyl-5-methylthio-1H-benzimidazole |
1805884-18-7 | 98% | 250mg |
$5,777.17 | 2022-04-01 | |
| Alichem | A061002339-500mg |
6-Bromomethyl-5-methylthio-1H-benzimidazole |
1805884-18-7 | 98% | 500mg |
$8,090.28 | 2022-04-01 | |
| Alichem | A061002339-1g |
6-Bromomethyl-5-methylthio-1H-benzimidazole |
1805884-18-7 | 98% | 1g |
$13,640.21 | 2022-04-01 |
6-Bromomethyl-5-methylthio-1H-benzimidazole Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 6-Bromomethyl-5-methylthio-1H-benzimidazole
6-Bromomethyl-5-methylthio-1H-benzimidazole (CAS No. 1805884-18-7): A Comprehensive Overview
6-Bromomethyl-5-methylthio-1H-benzimidazole (CAS No. 1805884-18-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromomethyl and methylthio substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.
The chemical structure of 6-Bromomethyl-5-methylthio-1H-benzimidazole is composed of a benzimidazole core, which is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the bromomethyl group adds reactivity and functional versatility, while the methylthio substituent contributes to the compound's lipophilicity and potential for metabolic stability.
Recent studies have highlighted the potential of 6-Bromomethyl-5-methylthio-1H-benzimidazole in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.
In addition to its antiviral properties, 6-Bromomethyl-5-methylthio-1H-benzimidazole has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, particularly those derived from breast and lung cancers. The selective cytotoxicity observed in these studies suggests that 6-Bromomethyl-5-methylthio-1H-benzimidazole may have a favorable therapeutic index, making it a promising lead for further development.
The pharmacokinetic properties of 6-Bromomethyl-5-methylthio-1H-benzimidazole have also been extensively studied. In vitro and in vivo experiments have shown that this compound exhibits good solubility and permeability, which are crucial factors for effective drug delivery. Furthermore, the compound's metabolic stability has been evaluated using liver microsomes, and the results indicate that it undergoes minimal metabolism, thereby maintaining its biological activity over extended periods.
The safety profile of 6-Bromomethyl-5-methylthio-1H-benzimidazole is another important aspect that has been thoroughly investigated. Toxicological studies conducted in animal models have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support the potential for safe and effective use in clinical settings.
In conclusion, 6-Bromomethyl-5-methylthio-1H-benzimidazole (CAS No. 1805884-18-7) represents a promising compound with a diverse range of biological activities and favorable pharmacological properties. Its potential applications in antiviral and anticancer therapies make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 6-Bromomethyl-5-methylthio-1H-benzimidazole is poised to play a significant role in advancing medical treatments for various diseases.
1805884-18-7 (6-Bromomethyl-5-methylthio-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)